Cas no 1804105-65-4 (2-Chloro-4-(trifluoromethyl)benzo[d]oxazole)

• Product Name: 2-Chloro-4-(trifluoromethyl)benzo[d]oxazole
• CAS No: 1804105-65-4
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• CID: 4820132
• PubChem ID: 119003057
• Update Time: 2024-03-01

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)benzo[d]oxazole

• Inchi： 1S/C8H3ClF3NO/c9-7-13-6-4(8(10,11)12)2-1-3-5(6)14-7/h1-3H
• InChI Key： LGKJBAKLBMBRTN-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2C(F)(F)F)O1

Computed Properties

• Exact Mass: 220.9855259g/mol
• Monoisotopic Mass: 220.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26